Cas no 1823024-15-2 (2-Furanmethanethiol, 5-chloro-)

• Product Name: 2-Furanmethanethiol, 5-chloro-
• CAS No: 1823024-15-2
• MF: C₅H₅ClOS
• MW: 148.610599279404
• CID: 6089190
• PubChem ID: 91874191
• Update Time: 2025-11-02

2-Furanmethanethiol, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanethiol, 5-chloro-
• (5-chlorofuran-2-yl)methanethiol
• EN300-1091643
• 1823024-15-2
• AT17318

• Inchi： 1S/C5H5ClOS/c6-5-2-1-4(3-8)7-5/h1-2,8H,3H2
• InChI Key： REVYLUIPSMIEEO-UHFFFAOYSA-N
• SMILES： O1C(Cl)=CC=C1CS

Computed Properties

• Exact Mass: 147.9749636g/mol
• Monoisotopic Mass: 147.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 14.1Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 189.2±25.0 °C(Predicted)
• pka: 9.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-Furanmethanethiol, 5-chloro-

Recent Advances in the Study of 1823024-15-2 and 2-Furanmethanethiol, 5-chloro-: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound 1823024-15-2 and the product 2-Furanmethanethiol, 5-chloro- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have explored the synthesis and characterization of 1823024-15-2, a compound with a unique structural framework that makes it a promising candidate for further pharmacological investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. Preliminary in vitro assays suggest that 1823024-15-2 exhibits moderate activity against certain enzyme targets, although further studies are needed to fully understand its mechanism of action and optimize its biological efficacy.

In parallel, 2-Furanmethanethiol, 5-chloro-, a sulfur-containing furan derivative, has been investigated for its role as a flavoring agent and its potential medicinal properties. Recent research has highlighted its antimicrobial and antioxidant activities, which could be leveraged in the development of novel therapeutics. For instance, studies have demonstrated that this compound exhibits inhibitory effects against a range of bacterial strains, including antibiotic-resistant pathogens, making it a potential candidate for addressing the growing issue of antimicrobial resistance.

One of the key challenges in the study of these compounds is their stability and reactivity under physiological conditions. Researchers have employed computational modeling and kinetic studies to predict their behavior in biological systems. These efforts have provided valuable insights into the compounds' pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for their development as drug candidates.

Furthermore, the potential synergistic effects of 1823024-15-2 and 2-Furanmethanethiol, 5-chloro- with existing drugs have been explored. Preliminary findings suggest that these compounds may enhance the efficacy of certain chemotherapeutic agents, offering new avenues for combination therapy in cancer treatment. However, these results are still in the early stages, and extensive preclinical and clinical studies will be necessary to validate these observations.

In conclusion, the latest research on 1823024-15-2 and 2-Furanmethanethiol, 5-chloro- underscores their potential as valuable tools in chemical biology and pharmaceutical development. While significant progress has been made in understanding their properties and biological activities, further research is needed to fully exploit their therapeutic potential. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to advance these compounds from the laboratory to clinical applications.